Cas no 1822687-53-5 (3H-Indol-6-amine, 7-fluoro-)

• Product Name: 3H-Indol-6-amine, 7-fluoro-
• CAS No: 1822687-53-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5823110
• Update Time: 2025-07-20

3H-Indol-6-amine, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3H-Indol-6-amine, 7-fluoro-

• Inchi： 1S/C8H7FN2/c9-7-6(10)2-1-5-3-4-11-8(5)7/h1-2,4H,3,10H2
• InChI Key： HRNQEZIAHLCHJH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N)=C2F)CC=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 338.7±42.0 °C(Predicted)
• pka: 3.68±0.20(Predicted)

Additional information on 3H-Indol-6-amine, 7-fluoro-

Professional Introduction to 3H-Indol-6-amine, 7-fluoro (CAS No. 1822687-53-5)

3H-Indol-6-amine, 7-fluoro, identified by the Chemical Abstracts Service Number (CAS No.) 1822687-53-5, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the broader class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 7-position of the indole ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3H-Indol-6-amine, 7-fluoro consists of an indole core, which is a well-documented pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their roles in various biological processes, including modulation of enzyme activity, receptor binding, and signal transduction pathways. The introduction of a fluorine atom at the 7-position introduces electronic and steric effects that can significantly influence the compound's interactions with biological targets. This modification has been strategically employed to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, fluorinated indole derivatives have emerged as promising candidates in the development of novel therapeutic agents. The fluorine atom's ability to enhance lipophilicity and metabolic resistance has made it a preferred choice for medicinal chemists aiming to optimize drug-like properties. 3H-Indol-6-amine, 7-fluoro exemplifies this trend, as it combines the inherent bioactivity of indole derivatives with the pharmacological benefits conferred by fluorination.

One of the most compelling aspects of 3H-Indol-6-amine, 7-fluoro is its potential in oncology research. Indole derivatives have long been associated with anti-cancer properties, and fluorinated analogs have shown enhanced efficacy in preclinical studies. The fluorine atom at the 7-position can modulate the compound's interactions with key targets such as kinases and transcription factors involved in cancer cell proliferation and survival. Recent studies have highlighted the role of fluorinated indoles in inhibiting tyrosine kinases, which are critical drivers of many cancers. 3H-Indol-6-amine, 7-fluoro has been investigated for its ability to disrupt signaling pathways that promote tumor growth and metastasis.

Furthermore, 3H-Indol-6-amine, 7-fluoro has demonstrated potential in neurological disorders. The indole scaffold is closely related to serotonin and other neurotransmitters, suggesting that this compound may interact with central nervous system receptors. Emerging research indicates that fluorinated indoles could modulate serotonin receptor activity, making them candidates for treating conditions such as depression and anxiety. The unique structural features of 3H-Indol-6-amine, 7-fluoro may enable it to selectively target specific serotonin receptors while minimizing side effects associated with non-selective agents.

The synthesis of 3H-Indol-6-amine, 7-fluoro involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine atom at the desired position on the indole ring. Techniques such as nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling reactions have been utilized to achieve regioselective fluorination. These synthetic approaches highlight the importance of innovative chemical strategies in developing complex pharmaceutical intermediates like 3H-Indol-6-amine, 7-fluoro.

In conclusion, 3H-Indol-6-amine, 7-fluoro (CAS No. 1822687-53-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology and neurology underscore its value as a lead compound for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3H-Indol-6-am ine, 7-fl uoro will play an increasingly important role in developing next-generation pharmaceuticals.